Cas no 2172226-15-0 (4-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid)

• Product Name: 4-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• CAS No: 2172226-15-0
• MF: C₂₆H₂₂BrNO₄
• MW: 492.361186504364
• CID: 6331224
• PubChem ID: 165803431
• Update Time: 2025-07-23

4-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• EN300-1454267
• 2172226-15-0
• 4-(3-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid

• Inchi： 1S/C26H22BrNO4/c27-17-7-5-6-16(12-17)22-13-28(14-23(22)25(29)30)26(31)32-15-24-20-10-3-1-8-18(20)19-9-2-4-11-21(19)24/h1-12,22-24H,13-15H2,(H,29,30)
• InChI Key： IAAOIUFYBNWHQG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1C(=O)O

Computed Properties

• Exact Mass: 491.07322g/mol
• Monoisotopic Mass: 491.07322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

Introduction to 4-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS No. 2172226-15-0)

4-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid, identified by its CAS number 2172226-15-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrrolidine core, a bromophenyl substituent, and a fluorenylmethoxycarbonyl (Fmoc) group. Such structural motifs are often employed in the design of bioactive molecules due to their ability to interact selectively with biological targets, making them valuable candidates for drug discovery and development.

The pyrrolidine moiety is a six-membered heterocyclic ring containing one nitrogen atom, which is known for its prevalence in biologically active natural products and synthetic drugs. Its structural flexibility allows it to adopt various conformations, facilitating interactions with biological macromolecules such as enzymes and receptors. In 4-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid, the pyrrolidine ring is further functionalized by the presence of a carboxylic acid group at the 3-position, enhancing its potential as a pharmacophore.

The 3-bromophenyl substituent appended to the pyrrolidine ring introduces a halogen atom into the aromatic system, which can serve multiple purposes in drug design. Halogens are well-known for their ability to modulate pharmacokinetic properties, such as metabolic stability and binding affinity. The bromine atom in this context can participate in various chemical reactions, including cross-coupling reactions, which are widely used in synthetic organic chemistry to construct complex molecular architectures. This feature makes 4-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid a versatile intermediate in the synthesis of more elaborate pharmacological agents.

The presence of the fluorenylmethoxycarbonyl (Fmoc) group at the 1-position of the pyrrolidine ring is particularly noteworthy. The Fmoc group is commonly employed in peptide synthesis as an protecting group for amino acids. However, its utility extends beyond peptide chemistry; it can also serve as a handle for further functionalization or as part of a larger pharmacophoric unit. In this compound, the Fmoc group may contribute to the overall solubility and stability of the molecule, as well as influence its interactions with biological targets. The fluorene moiety itself is known for its rigidity and lipophilicity, which can enhance binding affinity and membrane permeability—properties that are often desirable in drug candidates.

The significance of 4-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid lies not only in its structural complexity but also in its potential applications. Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Pyrrolidine derivatives, in particular, have been extensively studied for their role in modulating various biological pathways. For instance, they have shown promise in the development of central nervous system (CNS) drugs, cardiovascular agents, and anti-inflammatory compounds.

One area where this compound has shown particular promise is in the inhibition of enzyme targets associated with metabolic diseases. The pyrrolidine scaffold can mimic natural substrates or transition states of enzymes, thereby inhibiting their activity effectively. Additionally, the bromophenyl group can be exploited to fine-tune binding interactions through halogen bonding or π-stacking interactions with enzyme active sites or receptor surfaces. The Fmoc group may also play a role in modulating solubility or improving pharmacokinetic profiles through interactions with biological membranes.

Recent studies have also explored the use of 4-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid as a building block for more complex drug candidates. By leveraging its reactive sites—such as the carboxylic acid group for amide bond formation or the bromine atom for cross-coupling reactions—chemists can generate libraries of derivatives with tailored properties. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying novel lead compounds.

The synthetic accessibility of this compound is another factor that contributes to its appeal. Modern synthetic methodologies have made it possible to construct complex molecules efficiently and with high yields. Techniques such as palladium-catalyzed cross-coupling reactions allow for the seamless integration of different functional groups into the molecular framework. This ease of synthesis enables researchers to rapidly explore structural variations and optimize lead compounds for better efficacy and reduced toxicity.

In conclusion,4-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS No. 2172226-15-0) represents an intriguing example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups—pyrrolidine core, bromophenyl substituent, and Fmoc moiety—makes it a valuable tool for medicinal chemists seeking to design molecules with enhanced biological activity. As research continues to uncover new applications for this compound and related derivatives,4-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid is poised to play an increasingly important role in drug discovery and development.